Cas no 1585225-95-1 (Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate)

• Product Name: Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate
• CAS No: 1585225-95-1
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• MDL: MFCD27501042
• CID: 2092654
• PubChem ID: 86280156
• Update Time: 2025-10-28

Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate
• CS3225
• AKOS024464501
• 1585225-95-1
• CS-0156232
• BS-15837
• EN300-1618697
• 1-Piperidinecarboxylic acid, 4-[(aminosulfonyl)methyl]-, phenylmethyl ester
• MFCD27501042
• DB-141570
• benzyl4-(sulfamoylmethyl)piperidine-1-carboxylate
• SCHEMBL15619788
• KNC22595

• MDL： MFCD27501042
• Inchi： 1S/C14H20N2O4S/c15-21(18,19)11-13-6-8-16(9-7-13)14(17)20-10-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H2,15,18,19)
• InChI Key： ZYXQVEYVZKAFLE-UHFFFAOYSA-N
• SMILES： S(CC1CCN(C(=O)OCC2C=CC=CC=2)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 312.11437830g/mol
• Monoisotopic Mass: 312.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate

Comprehensive Overview of Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate (CAS No. 1585225-95-1)

Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate (CAS No. 1585225-95-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and sulfamoyl functional group, is widely explored for its potential applications in drug development, particularly in enzyme inhibition and targeted therapy. Researchers are increasingly focusing on its role in modulating biological pathways, making it a subject of interest in modern medicinal chemistry.

The structural features of Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate include a benzyl group attached to a piperidine ring, which is further functionalized with a sulfamoylmethyl moiety. This combination enhances its reactivity and binding affinity, making it a valuable intermediate in synthesizing more complex molecules. Its CAS No. 1585225-95-1 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and combinatorial chemistry.

In recent years, the demand for sulfamoyl-containing compounds has surged due to their versatility in designing enzyme inhibitors and therapeutic agents. The sulfamoyl group in Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate is particularly notable for its ability to interact with biological targets, such as carbonic anhydrases and proteases. This has led to its inclusion in studies focused on cancer therapy, neurodegenerative diseases, and anti-inflammatory treatments, aligning with current trends in precision medicine.

From a synthetic perspective, Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate is often prepared through multi-step organic reactions, including carboxylation and sulfamoylation. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. These quality control measures ensure its suitability for research and development, addressing the growing need for reliable chemical intermediates in the pharmaceutical industry.

The compound’s potential extends beyond traditional drug discovery. With the rise of AI-driven drug design and computational chemistry, Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate is increasingly modeled in silico to predict its interactions with novel targets. This approach accelerates the identification of lead compounds, reducing the time and cost associated with experimental screening. Such advancements resonate with the broader scientific community’s shift toward data-driven research and green chemistry practices.

In summary, Benzyl 4-(sulfamoylmethyl)piperidine-1-carboxylate (CAS No. 1585225-95-1) represents a promising scaffold in medicinal chemistry. Its structural complexity and functional diversity make it a focal point for innovations in targeted therapy and molecular design. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable pharmaceutical development.